Cas no 80311-26-8 (Aristolactam IIIa N-beta-D-glucoside)

Aristolactam IIIa N-beta-D-glucoside structure
80311-26-8 structure
Product Name:Aristolactam IIIa N-beta-D-glucoside
CAS No:80311-26-8
MF:C22H19NO9
MW:441.387566804886
CID:2067436
PubChem ID:5319621
Update Time:2025-04-21

Aristolactam IIIa N-beta-D-glucoside Chemical and Physical Properties

Names and Identifiers

    • Aristolactam IIIa N-beta-D-glucoside
    • Aristolactam IIIa N-??-glucoside
    • AKOS040763176
    • 80311-26-8
    • 10-Hydroxy-6-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2,3-cd]benzo[f]indol-5(6H)-one
    • Inchi: 1S/C22H19NO9/c24-6-14-17(26)18(27)19(28)22(32-14)23-12-3-8-1-2-9(25)4-10(8)16-15(12)11(21(23)29)5-13-20(16)31-7-30-13/h1-5,14,17-19,22,24-28H,6-7H2/t14-,17-,18+,19-,22-/m1/s1
    • InChI Key: LJQXKFYPXDAXBL-MAEOEUOPSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C(C2C=C3C(=C4C5C=C(C=CC=5C=C1C=24)O)OCO3)=O)O)O)O

Computed Properties

  • Exact Mass: 441.10598118g/mol
  • Monoisotopic Mass: 441.10598118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 753
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.823
  • Topological Polar Surface Area: 149Ų

Aristolactam IIIa N-beta-D-glucoside Security Information

Aristolactam IIIa N-beta-D-glucoside Pricemore >>

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